3-quinuclidinyl 4-fluoromethylbenzilate
3-quinuclidinyl 4-fluoromethylbenzilate
Brand Name:
Vulcanchem
CAS No.:
168104-70-9
VCID:
VC0066964
InChI:
InChI=1S/C22H24FNO3/c23-14-16-6-8-19(9-7-16)22(26,18-4-2-1-3-5-18)21(25)27-20-15-24-12-10-17(20)11-13-24/h1-9,17,20,26H,10-15H2
SMILES:
C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=C(C=C4)CF)O
Molecular Formula:
C22H24FNO3
Molecular Weight:
369.4 g/mol
3-quinuclidinyl 4-fluoromethylbenzilate
CAS No.: 168104-70-9
Main Products
VCID: VC0066964
Molecular Formula: C22H24FNO3
Molecular Weight: 369.4 g/mol
| CAS No. | 168104-70-9 |
|---|---|
| Product Name | 3-quinuclidinyl 4-fluoromethylbenzilate |
| Molecular Formula | C22H24FNO3 |
| Molecular Weight | 369.4 g/mol |
| IUPAC Name | 1-azabicyclo[2.2.2]octan-3-yl 2-[4-(fluoromethyl)phenyl]-2-hydroxy-2-phenylacetate |
| Standard InChI | InChI=1S/C22H24FNO3/c23-14-16-6-8-19(9-7-16)22(26,18-4-2-1-3-5-18)21(25)27-20-15-24-12-10-17(20)11-13-24/h1-9,17,20,26H,10-15H2 |
| Standard InChIKey | WYNSCFORRAXQPA-UHFFFAOYSA-N |
| SMILES | C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=C(C=C4)CF)O |
| Canonical SMILES | C1CN2CCC1C(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=C(C=C4)CF)O |
| Synonyms | 3-quinuclidinyl 4-fluoromethylbenzilate 3-quinuclidinyl 4-fluoromethylbenzilate, (R-(R*,S*))-isomer 3-quinuclidinyl 4-fluoromethylbenzilate, (S-(R*,R*))-isomer 3-quinuclidinyl 4-fluoromethylbenzilate, (S-(R*,S*))-isomer 3-quinuclidinyl 4-fluoromethylbenzilate, 18F-labeled FMeQNB |
| PubChem Compound | 133074 |
| Last Modified | Nov 11 2021 |
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